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Compound of Interest

Compound Name: RQ-00203078

Cat. No.: B610574 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

RQ-00203078 is a potent and selective antagonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) channel.[1][2][3] TRPM8 is a non-selective cation channel that functions

as a sensor for cold temperatures and cooling agents.[2] Due to its role in various physiological

and pathological processes, including pain sensation and cancer cell migration, RQ-00203078
is a valuable tool for in vitro and in vivo research. This document provides detailed information

on the solubility of RQ-00203078 in common laboratory solvents, DMSO and ethanol, along

with protocols for solution preparation and storage.

Data Presentation: Solubility of RQ-00203078
The solubility of RQ-00203078 in dimethyl sulfoxide (DMSO) and ethanol is summarized in the

table below. It is important to note that for preparing stock solutions, using the batch-specific

molecular weight found on the vial's Certificate of Analysis is always recommended.
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Solvent
Reported Solubility
(Molar)

Reported Solubility
(Mass/Volume)

Notes

DMSO Soluble to 100 mM
50 mg/mL (equivalent

to 90.11 mM)

Sonication is

recommended to aid

dissolution. Another

source reports a

solubility of ≥18.85

mg/mL.

Ethanol Soluble to 100 mM ≥27.25 mg/mL

Experimental Protocols
Preparation of Stock Solutions
Materials:

RQ-00203078 powder

Anhydrous DMSO or Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (recommended)

Protocol for a 10 mM Stock Solution in DMSO:

Calculate the required mass: Using the molecular weight of RQ-00203078 (554.85 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For example,

for 1 mL of a 10 mM solution, you would need 0.0055485 g or 5.55 mg of RQ-00203078.

Weigh the compound: Carefully weigh the calculated amount of RQ-00203078 powder.

Dissolution: Add the appropriate volume of DMSO to the vial containing the RQ-00203078
powder.
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Mixing: Vortex the solution thoroughly to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve or if precipitation is

observed, place the vial in an ultrasonic water bath for short intervals until the solution

becomes clear. Gentle warming can also aid in dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solutions at -20°C for up to one year or at -80°C for up to two years.

Protocol for In Vivo Formulation
For animal studies, RQ-00203078 can be formulated in a vehicle suitable for oral

administration. A commonly used formulation is a suspension in a vehicle containing DMSO.

Materials:

RQ-00203078 stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Protocol for a 2.5 mg/mL Formulation:

This protocol is adapted from a method for achieving a clear solution of at least 2.5 mg/mL.

Initial Mixture: In a sterile tube, combine 100 µL of a 25 mg/mL RQ-00203078 stock solution

in DMSO with 400 µL of PEG300. Mix thoroughly until a uniform solution is achieved.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix again until the solution is

homogeneous.

Final Dilution: Add 450 µL of saline to the mixture to reach a final volume of 1 mL. Mix

thoroughly. The final concentration of the components will be 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.
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Visualizations
Signaling Pathway of TRPM8 Inhibition
The following diagram illustrates the mechanism of action of RQ-00203078 as a TRPM8

antagonist.
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Mechanism of TRPM8 channel inhibition by RQ-00203078.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing a stock solution of RQ-00203078.
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Workflow for preparing RQ-00203078 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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